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Compound of Interest

Compound Name: Eisentartrat

Cat. No.: B12056577

Anwendungshinweise und Protokolle zur Verwendung von Kaliumhexacyanoferrat(ll)
(Blauschénung) in der Weinherstellung

Anwendungsgebiet: Reduzierung hoher Schwermetallgehalte in Wein zur Verhinderung von
Tribungen und Geschmacksfehlern.

Einleitung

In der Weinherstellung ist die Kontrolle des Metallgehalts, insbesondere von Eisen und Kupfer,
entscheidend fir die Stabilitdt und Qualitat des Endprodukts. Ein Gbermaliger Gehalt dieser
Metalle kann zu unerwiinschten Tribungen fuhren, die als "weilR3er Bruch" (Eisen(lIl)-phosphat)
oder "schwarzer Bruch" (Eisen(lll)-tannat) bekannt sind. Die sogenannte Blauschénung, auch
Madslinger-Schénung genannt, ist ein etabliertes Verfahren zur Entfernung von tberschiissigen
Metallionen.[1][2] Entgegen der Annahme, dass hierfir Eisentartrat verwendet wird, kommt
bei diesem Prozess Kaliumhexacyanoferrat(ll) (Ka[Fe(CN)e]), auch bekannt als Gelbes
Blutlaugensalz, zum Einsatz.[1] Eisentartrat ist ein Lebensmittelzusatzstoff (E 534), der als
Trennmittel in Kochsalz verwendet wird und in der Weinbereitung keine Rolle spielt.[3]

Die Blauschonung basiert auf der chemischen Reaktion von Kaliumhexacyanoferrat(ll) mit den
im Wein gelésten Metallionen, was zur Bildung von unléslichen Komplexen fihrt, die ausgeféallt
und anschlieRend vom Wein getrennt werden.[1][4] Dieses Verfahren erfordert héchste
Prazision und Fachkenntnis, da eine fehlerhafte Anwendung zur Bildung von Blausaure fuhren
kann.[5][6]
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Quantitative Daten zur Blauschdnung

Die folgende Tabelle fasst quantitative Daten zusammen, die fur die Planung und Durchfiihrung
einer Blauschdnung relevant sind.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter

Typischer Wert |
Bereich

Anmerkung Quelle

Eisen (Fe) im Wein

1-9mg/L

Natlrlicher Gehalt
liegt bei 2-5 mg/L.
Hohere Werte oft

durch Kontakt mit

[1]07]

metallischen Geréaten.

Kupfer (Cu) im Wein

>0,3-0,5 mgl/L

Bei diesen Werten

kann eine

Blauschdnung zur [6]
Stabilisierung

notwendig sein.

Dosierung
Ka[Fe(CN)s]

Bedarfsorientiert (typ.

> 4 g/hl)

Die exakte Menge
muss durch einen
[6]

Vorversuch ermittelt

werden.

Reaktionszeit

1 - 3 Wochen

Zeit, die der "Blautrub”
zum Absetzen
bendtigt. Bei pH < 3,6
ca. 1 Woche.

[1]14]

Gesamtcyanid (nach

Schénung)

10 - 20 pg/L

Sachgerecht

durchgefihrte

Schonung. [6]
Unbehandelte Weine

enthalten ca. 5 pg/L.

Wahrnehmungsschwe

lle Blausaure

35 - 50 pg/L

Stark individuell
schwankend; kann als
Bittermandelton [6]
wahrgenommen

werden.

Experimentelle Protokolle
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Die Durchfihrung einer Blauschénung gliedert sich in drei wesentliche Phasen: den
Vorversuch zur Bedarfsermittlung, die eigentliche Schénung im Gebinde und die
anschlieende Nachkontrolle.

Protokoll: Vorversuch zur Bedarfsermittiung

Ziel: Exakte Bestimmung der bendétigten Menge an Kaliumhexacyanoferrat(ll) zur Vermeidung
einer Uber- oder Unterschonung.

Materialien:

o Reprasentative Weinprobe

e Reagenzglaser (mind. 5) und Reagenzglasgestell

e Pipetten (10 ml, 1 ml) oder Feinburette (2,5 ml)

o Kaliumhexacyanoferrat(ll)-Lésung (z.B. 0,5 %ig)

e Tannin-Losung (z.B. 0,2 %ig)

o Gelatine-Losung (z.B. 0,2 %ig)

e Salzsaure (10 %ig)

 Ferriammoniumsulfat-Lésung (als Indikator fiir Ka[Fe(CN)e]-Uberschuss)
o Kaliumferro-Kaliumferricyanid-Losung (als Indikator fur Eisentberschuss)
 Faltenfilter

Durchfihrung:

o Probenahme: Eine reprasentative Durchschnittsprobe des zu behandelnden Weins ist
entscheidend. Vor der Probenahme muss das gesamte Gebinde grindlich homogenisiert
werden.[8]

o Ansatz der Versuchsreihe: In eine Reihe von Reagenzglasern werden jeweils 10 ml der
Weinprobe pipettiert.[8]
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Dosierung: Zu jedem Reagenzglas wird eine schrittweise ansteigende Menge der
Kaliumhexacyanoferrat(ll)-Losung hinzugegeben (z.B. 0,1 ml, 0,2 ml, 0,3 ml, usw.).[8]

Fallung: Zur besseren Ausflockung des Trubs wird in jedes Reagenzglas die gleiche Menge
an Tannin- und Gelatineldsung zugegeben (z.B. je 1 ml).[8] Die Proben werden gut gemischt.

Filtration: Nach einer kurzen Reaktionszeit wird der Inhalt jedes Reagenzglases filtriert. Das
Filtrat muss klar sein.[8]

Analyse der Filtrate: Jedes Filtrat wird in zwei Proben aufgeteilt.

o Test auf Resteisen: Zur ersten Probe wird Indikatorlésung fur Eisen gegeben. Eine
Blaufarbung zeigt an, dass noch Eisen im Wein vorhanden ist und die Schénung
unzureichend war.

o Test auf Ka[Fe(CN)s]-Uberschuss: Zur zweiten Probe wird der Indikator fiir iberschiissiges
Kaliumhexacyanoferrat(ll) gegeben. Eine Blaufarbung hier signalisiert eine Uberschonung.

[8]

Auswertung: Der optimale Schénungsbedarf liegt in dem Konzentrationsbereich, in dem
weder Resteisen noch ein Uberschuss des Schénungsmittels nachgewiesen wird. Fiir eine
exaktere Bestimmung kann der Versuch mit feineren Abstufungen in diesem Bereich
wiederholt werden.[8]

Protokoll: Durchfiihrung der Blausch6nung

Ziel: Sichere und effektive Reduzierung des Metallgehalts im gesamten Weinvolumen.

Materialien:

Abgewogene Menge an Kaliumhexacyanoferrat(ll) (gemaf Vorversuch)
Wasser (max. 40 °C)
Leistungsféahiges Ruhrwerk

Zu behandelnder Wein im Gebinde
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Durchfihrung:

o Auflésen des Schonungsmittels: Die exakt abgewogene Menge an
Kaliumhexacyanoferrat(ll) wird in der dreifachen Menge Wasser (maximal 40 °C) vollstandig
aufgelost.[1]

e Einrthren: Die Loésung wird dem Wein unter kraftigem und kontinuierlichem Ruhren
zugegeben.[1][6] Eine homogene Verteilung ist essenziell, um lokale Uberkonzentrationen
und die damit verbundene Gefahr der Blausaurebildung zu vermeiden.[1][6] Das einfache
Umpumpen des Weines ist hierfur nicht ausreichend.[6]

o Reaktion und Sedimentation: Der Wein wird fiir 1 bis 3 Wochen ruhen gelassen, damit sich
der Trub (sog. "Blautrub™) vollstandig am Boden des Gebindes absetzen kann.[4]

o Abstich: Nach abgeschlossener Sedimentation wird der klare Wein vom Trub abgezogen
(Abstich).

Protokoll: Nachkontrolle

Ziel: Uberpriifung des Schonungserfolgs und Sicherstellung der Weinqualitat und -sicherheit.
Durchfiihrung:

o Restmetallbestimmung: Innerhalb von 10 Tagen nach der Schénung muss eine
Nachkontrolle durch ein Fachlabor erfolgen.[1][2] Es muss nachgewiesen werden, dass noch
ein geringer Rest an Metallen im Wein verblieben ist, um eine Uberschénung sicher
auszuschliel3en.[2]

e Sensorische Prifung: Der Wein sollte auf eventuelle Geschmacksfehler, wie den
Bittermandelton, der auf Blausdure hindeutet, geprift werden.[6]

« Cyanid-Analyse (optional): Bei Verdacht auf eine unsachgemafRe Durchfihrung kann eine
Analyse des Gesamtcyanidgehalts erforderlich sein, um die Verkehrsfahigkeit des Weines zu
bestétigen.[6]

Visualisierung der Prozesse

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.vitipendium.de/Blausch%C3%B6nung
https://www.vitipendium.de/Blausch%C3%B6nung
https://schneider-oenologie.de/wp-content/uploads/2020/01/blauschoenung-und-blausaure.pdf
https://www.vitipendium.de/Blausch%C3%B6nung
https://schneider-oenologie.de/wp-content/uploads/2020/01/blauschoenung-und-blausaure.pdf
https://schneider-oenologie.de/wp-content/uploads/2020/01/blauschoenung-und-blausaure.pdf
https://de.wikipedia.org/wiki/Sch%C3%B6nung
https://www.vitipendium.de/Blausch%C3%B6nung
https://www.vitipendium.de/Verwendung_von_Kaliumhexacyanoferrat
https://www.vitipendium.de/Verwendung_von_Kaliumhexacyanoferrat
https://schneider-oenologie.de/wp-content/uploads/2020/01/blauschoenung-und-blausaure.pdf
https://schneider-oenologie.de/wp-content/uploads/2020/01/blauschoenung-und-blausaure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Die folgenden Diagramme visualisieren den Arbeitsablauf und die chemischen Reaktionen der
Blauschoénung.
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Phase 1: Vorbereitung & Analyse

1. Représentative Probenahme
(nach Homogenisierung)

2. Labor-Vorversuch
(Titrationsreihe)

3. Berechnung des
Schénungsbedarfs

Phase 2: Durchfiihrung

4. Auflésen von Ka[Fe(CN)e]
in Wasser

5. Zugabe zum Wein

(unter starkem Ruhren)

6. Reaktion & Sedimentation
(1-3 Wochen)

Phase 3: Absch&ss & Kontrolle
7. Abstich vom
Blautrub

l

8. Labor-Nachkontrolle
(Restmetallgehalt)

@. Filtration & Stabilisierungj
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Kaliumhexacyanoferrat(Il)
Ka[Fe(CN)s]
(gelost, farblos)

Geldste Metall-lonen
(Fe2*, Fe3+, Cuzt, Zn2*)

Berliner Blau (unléslich) Andere unlésliche Salze
Fea[Fe(CN)s]s! (z.B. mit Cu, Zn)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weinherstellung]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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